Cas no 16887-61-9 (Benzoic acid, 3-bromo-,ion(1-))

Benzoic acid, 3-bromo-,ion(1-) structure
16887-61-9 structure
Product Name:Benzoic acid, 3-bromo-,ion(1-)
CAS No:16887-61-9
MF:C7H4BrO2
MW:200.009461402893
CID:151112
PubChem ID:177791
Update Time:2025-04-19

Benzoic acid, 3-bromo-,ion(1-) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-bromo-,ion(1-)
    • 3-bromobenzoate
    • Benzoicacid, m-bromo-, ion(1-) (8CI)
    • m-Bromobenzoate
    • m-Bromobenzoate ion
    • m-Bromobenzoate(1-)
    • DTXSID80168612
    • 16887-61-9
    • Benzoic acid, 3-bromo-, ion(1-)
    • Inchi: 1S/C7H5BrO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)/p-1
    • InChI Key: VOIZNVUXCQLQHS-UHFFFAOYSA-M
    • SMILES: BrC1=CC=CC(C(=O)[O-])=C1

Computed Properties

  • Exact Mass: 198.93942
  • Monoisotopic Mass: 198.939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 40.1Ų

Experimental Properties

  • Boiling Point: 308.2°Cat760mmHg
  • Flash Point: 140.2°C
  • PSA: 40.13
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